Cas no 114429-91-3 (rac-(3R,4R)-4-bromooxolan-3-ol, trans)

• Product Name: rac-(3R,4R)-4-bromooxolan-3-ol, trans
• CAS No: 114429-91-3
• MF: C₄H₇BrO₂
• MW: 167.001180887222
• MDL: MFCD28383905
• CID: 132385
• PubChem ID: 15523739
• Update Time: 2025-11-02

rac-(3R,4R)-4-bromooxolan-3-ol, trans Chemical and Physical Properties

Names and Identifiers

• 3-Furanol,4-bromotetrahydro-, (3R,4R)-rel-
• trans-3-Bromo-4-hydroxytetrahydrofuran
• rac-(3R,4R)-4-bromooxolan-3-ol, trans
• (3S,4S)-4-bromooxolan-3-ol
• 114429-91-3
• SCHEMBL7703615

• MDL： MFCD28383905
• Inchi： 1S/C4H7BrO2/c5-3-1-7-2-4(3)6/h3-4,6H,1-2H2/t3-,4-/m0/s1
• InChI Key： LUUKWZNQWLUBGM-IMJSIDKUSA-N
• SMILES： Br[C@H]1COC[C@@H]1O

Computed Properties

• Exact Mass: 165.96300
• Monoisotopic Mass: 165.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 0.14100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on rac-(3R,4R)-4-bromooxolan-3-ol, trans

rac-(3R,4R)-4-bromooxolan-3-ol, trans: A Key Compound in Medicinal Chemistry with Broad Applications

rac-(3R,4R)-4-bromooxolan-3-ol, trans is a chiral compound with the CAS No. 114429-91-3 identifier, characterized by its unique stereochemistry and functional group arrangement. This molecule belongs to the family of substituted oxolanes, featuring a bromine atom at the 4-position and a hydroxyl group at the 3-position. The trans-configuration of the double bond in the oxolane ring significantly influences its chemical reactivity and biological activity, making it a valuable scaffold in drug discovery and synthetic organic chemistry.

Recent advances in medicinal chemistry have highlighted the potential of rac-(3R,4R)-4-bromooxolan-3-ol, trans as a versatile building block for the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the synthesis of anti-inflammatory agents, where the trans-configuration was critical for modulating the interaction with target proteins. The compound’s structural features also enable it to act as a prodrug precursor, offering opportunities for controlled drug release in targeted therapies.

The CAS No. 114429-91-3 compound exhibits distinct physicochemical properties that make it suitable for pharmaceutical applications. Its solubility profile, determined through advanced analytical techniques such as HPLC and NMR, reveals optimal compatibility with aqueous environments, a crucial factor in drug formulation. The molecule’s stability under various pH conditions further enhances its viability for use in biocompatible systems, as reported in a 2024 review article on drug delivery strategies.

Research in asymmetric synthesis has expanded the utility of rac-(3R,4R)-4-bromooxolan-3-ol, trans by enabling the selective modification of its stereochemical centers. A breakthrough in 2023 by a team at the University of Tokyo showcased the application of chiral catalysts to generate enantiomerically pure derivatives, which showed enhanced biological activity compared to the racemic form. This advancement underscores the importance of stereochemistry in optimizing therapeutic outcomes.

Biological studies have revealed the multifaceted roles of rac-(3R,4R)-4-bromooxolan-3-ol, trans in cellular processes. A 2023 preclinical study published in ACS Chemical Biology demonstrated its ability to modulate the activity of G-protein coupled receptors (GPCRs), a family of targets implicated in numerous diseases. The trans-configuration was found to enhance ligand-receptor binding affinity by stabilizing the active conformation of the target protein.

Recent computational models have provided insights into the molecular mechanisms underlying the biological effects of rac-(3R,4R)-4-bromooxolan-3-ol, trans. A 2024 study using molecular dynamics simulations revealed that the compound’s oxolane ring interacts with specific hydrophobic pockets in target proteins, facilitating allosteric modulation. This finding has implications for the design of next-generation therapeutics targeting complex signaling pathways.

The synthesis of rac-(3R,4R)-4-bromooxolan-3-ol, trans has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. A 2023 paper in Green Chemistry described a novel catalytic method using biodegradable reagents, achieving an 85% yield with minimal waste generation. This aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Applications of rac-(3R,4R)-4-bromooxolan-3-ol, trans extend beyond traditional pharmaceuticals into the realm of biotechnology. Its structural versatility has enabled its use in the development of biomaterials with tunable properties. A 2024 study in Biomaterials Science reported the incorporation of this compound into hydrogel matrices, where it enhanced cell adhesion and proliferation, suggesting potential applications in tissue engineering.

Current research trends indicate that rac-(3R,4R)-4-bromooxolan-3-ol, trans is poised to play a pivotal role in the next wave of drug discovery. Its ability to serve as a scaffold for diverse functional groups, combined with its stereochemical specificity, positions it as a key player in the development of targeted therapies. Ongoing studies are exploring its potential in neurodegenerative diseases, where its interaction with specific protein aggregates is being investigated.

As the field of medicinal chemistry continues to evolve, rac-(3R,4R)-4-bromooxolan-3-ol, trans remains a subject of intense scientific interest. Its unique properties, coupled with the advancements in synthetic and computational methods, are driving innovation in therapeutic development. The CAS No. 114429-91-3 compound exemplifies the intersection of chemistry and biology in the quest for more effective and sustainable medical solutions.